Cas no 2229341-27-7 (tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate
• CAS No: 2229341-27-7
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6423440
• PubChem ID: 165900425
• Update Time: 2025-06-22

tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate
• 2229341-27-7
• tert-butyl N-[4-(2-azidoethyl)-3-methoxyphenyl]carbamate
• EN300-1899837

• Inchi： 1S/C14H20N4O3/c1-14(2,3)21-13(19)17-11-6-5-10(7-8-16-18-15)12(9-11)20-4/h5-6,9H,7-8H2,1-4H3,(H,17,19)
• InChI Key： UNPJXXUCCWBAKY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)CCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.9Ų

Additional information on tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate

Introduction to Tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate (CAS No. 2229341-27-7)

Tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229341-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl protecting group, the presence of an azidoethyl side chain, and the 3-methoxyphenyl moiety, contribute to its unique reactivity and potential utility in drug discovery and development.

The tert-butyl group is a common protective group in organic synthesis, particularly in peptide coupling reactions and as a steric shield to prevent unwanted side reactions. Its stability under a variety of reaction conditions makes it an ideal choice for protecting functional groups during multi-step syntheses. In contrast, the azidoethyl moiety introduces a highly reactive azide group, which is a versatile handle for further functionalization through azide-alkyne cycloadditions (CuAAC) or other transition-metal-catalyzed reactions. This reactivity has made compounds containing azido groups valuable tools in the construction of complex molecular architectures.

The 3-methoxyphenyl ring is another key structural feature that influences the electronic properties and biological activity of the compound. The methoxy group is an electron-donating substituent, which can enhance the nucleophilicity of adjacent functional groups and influence the overall solubility and metabolic stability of the molecule. This makes Tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate a promising candidate for further derivatization into more complex pharmacophores.

Recent advancements in pharmaceutical chemistry have highlighted the importance of carbamates as key intermediates in the synthesis of small-molecule drugs. Carbamates exhibit a broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. The structural motif present in Tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate suggests potential applications in these areas, particularly due to its ability to undergo further chemical modifications to introduce specific biological functionalities.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl carbamate group typically involves reaction with phosgene or its equivalents under controlled conditions, followed by nucleophilic substitution with the appropriate alcohol or amine derivatives. The subsequent installation of the azidoethyl side chain can be achieved through azidation reactions, such as Sandmeyer reactions or metal-catalyzed azide formation. Finally, the 3-methoxyphenyl ring is incorporated through selective methylation or etherification reactions.

One of the most exciting aspects of this compound is its potential utility in click chemistry applications. The presence of an azide group allows for facile coupling with alkynes via CuAAC reactions, enabling the rapid construction of biaryl structures or other complex scaffolds. These types of reactions are particularly valuable in drug discovery pipelines, where rapid and efficient assembly of molecular libraries is essential.

Recent studies have demonstrated the use of similar carbamate-based intermediates in the development of novel therapeutic agents. For example, derivatives containing azido groups have been explored as probes for enzyme inhibition studies and as building blocks for peptidomimetics. The tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate structure provides a unique platform for such investigations due to its combination of protective and reactive functional groups.

The biological activity of this compound has not yet been fully characterized, but its structural features suggest potential interactions with various biological targets. The methoxyphenyl moiety is known to be present in many bioactive molecules and has been shown to modulate receptor binding affinities. Additionally, the azidoethyl group provides a site for further derivatization to introduce additional pharmacophoric elements.

In conclusion,Tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate (CAS No. 2229341-27-7) represents a promising intermediate in pharmaceutical chemistry with potential applications in drug discovery and development. Its unique structural features make it suitable for further functionalization through various synthetic strategies, including click chemistry and transition-metal-catalyzed reactions. As research continues to uncover new applications for carbamate-based compounds,Tert-butyl N-4-(2-azidoethyl)-3-methoxyphenylcarbamate is likely to play an important role in future therapeutic innovations.